Potassium;hydron;carbonate Potassium;hydron;carbonate Potassium bicarbonate is a white, crystalline, slightly alkaline and salty substance. It is produced by the passage of carbon dioxide through an aqueous potassium carbonate solution. It is used in medicine as an antacid. It is registered in the FDA under the section of suitable, safe and effective ingredients for OTC antacids. This FDA denomination classifies potassium bicarbonate as a GRAS ingredient.
Potassium hydrogencarbonate is a potassium salt that is the monopotassium salt of carbonic acid. It has fungicidal properties and is used in organic farming for the control of powdery mildew and apple scab. It has a role as a food acidity regulator, a raising agent, a buffer and an antifungal agrochemical. It is a potassium salt and an organic salt. It contains a hydrogencarbonate.
Brand Name: Vulcanchem
CAS No.: 298-14-6
VCID: VC0148089
InChI: InChI=1S/CH2O3.K/c2-1(3)4;/h(H2,2,3,4);/q;+1/p-1
SMILES: C(=O)(O)[O-].[K+]
Molecular Formula: KHCO3
CHKO3
Molecular Weight: 100.115 g/mol

Potassium;hydron;carbonate

CAS No.: 298-14-6

Reference Standards

VCID: VC0148089

Molecular Formula: KHCO3
CHKO3

Molecular Weight: 100.115 g/mol

Potassium;hydron;carbonate - 298-14-6

CAS No. 298-14-6
Product Name Potassium;hydron;carbonate
Molecular Formula KHCO3
CHKO3
Molecular Weight 100.115 g/mol
IUPAC Name potassium;hydrogen carbonate
Standard InChI InChI=1S/CH2O3.K/c2-1(3)4;/h(H2,2,3,4);/q;+1/p-1
Standard InChIKey TYJJADVDDVDEDZ-UHFFFAOYSA-M
Isomeric SMILES C(=O)(O)[O-].[K+]
SMILES C(=O)(O)[O-].[K+]
Canonical SMILES [H+].C(=O)([O-])[O-].[K+]
Melting Point Decomposes before melting
292 °C
Physical Description DryPowder; OtherSolid
Colourless crystals or white powder or granules
Description Potassium bicarbonate is a white, crystalline, slightly alkaline and salty substance. It is produced by the passage of carbon dioxide through an aqueous potassium carbonate solution. It is used in medicine as an antacid. It is registered in the FDA under the section of suitable, safe and effective ingredients for OTC antacids. This FDA denomination classifies potassium bicarbonate as a GRAS ingredient.
Potassium hydrogencarbonate is a potassium salt that is the monopotassium salt of carbonic acid. It has fungicidal properties and is used in organic farming for the control of powdery mildew and apple scab. It has a role as a food acidity regulator, a raising agent, a buffer and an antifungal agrochemical. It is a potassium salt and an organic salt. It contains a hydrogencarbonate.
Solubility Soluble
Freely soluble in water. Insoluble in ethanol
263 mg/mL
Synonyms KHCO3
potassium bicarbonate
potassium hydrocarbonate
PubChem Compound 516893
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator